Cas no 1806543-32-7 (1-(2-Bromo-5-(chloromethyl)phenyl)-3-chloropropan-2-one)

• Product Name: 1-(2-Bromo-5-(chloromethyl)phenyl)-3-chloropropan-2-one
• CAS No: 1806543-32-7
• MF: C₁₀H₉BrCl₂O
• MW: 295.987860441208
• CID: 4793305
• Update Time: 2025-05-24

1-(2-Bromo-5-(chloromethyl)phenyl)-3-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-5-(chloromethyl)phenyl)-3-chloropropan-2-one

• Inchi： 1S/C10H9BrCl2O/c11-10-2-1-7(5-12)3-8(10)4-9(14)6-13/h1-3H,4-6H2
• InChI Key： UQVBLAXOEBGVNX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CCl)C=C1CC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Additional information on 1-(2-Bromo-5-(chloromethyl)phenyl)-3-chloropropan-2-one

Introduction to 1-(2-Bromo-5-(chloromethyl)phenyl)-3-chloropropan-2-one (CAS No. 1806543-32-7)

The compound 1-(2-Bromo-5-(chloromethyl)phenyl)-3-chloropropan-2-one, identified by the CAS number 1806543-32-7, is a significant molecule in the realm of pharmaceutical and chemical research. Its unique structural features, comprising a brominated phenyl ring substituted with a chloromethyl group and a chlorinated propanone moiety, make it a versatile intermediate in the synthesis of various bioactive molecules. This introduction delves into the compound's chemical properties, potential applications, and recent advancements in its utilization within the pharmaceutical industry.

Structurally, 1-(2-Bromo-5-(chloromethyl)phenyl)-3-chloropropan-2-one exhibits a phenyl ring at its core, which is a common scaffold in many pharmacologically active compounds. The presence of both bromine and chlorine substituents on the aromatic ring enhances its reactivity, making it a valuable precursor in organic synthesis. Specifically, the 2-bromo and 5-(chloromethyl) functional groups introduce sites for further chemical modification, enabling the construction of more complex molecular architectures. This adaptability has positioned the compound as a key building block in the development of novel therapeutic agents.

In recent years, there has been growing interest in leveraging such multifunctional intermediates to develop drugs targeting intricate biological pathways. The chloromethyl group, in particular, is known for its ability to participate in nucleophilic addition reactions, facilitating the formation of carbon-carbon bonds essential for drug molecule assembly. This characteristic has been exploited in the synthesis of small-molecule inhibitors and other pharmacophores. Furthermore, the 3-chloro substituent on the propanone backbone contributes to the compound's overall electrophilicity, enhancing its utility as a synthetic intermediate.

One of the most compelling aspects of 1-(2-Bromo-5-(chloromethyl)phenyl)-3-chloropropan-2-one is its role in medicinal chemistry research. Researchers have utilized this compound as a precursor in the development of molecules with potential antimicrobial and anticancer properties. For instance, derivatives of this scaffold have been investigated for their ability to inhibit specific enzymes involved in bacterial cell wall synthesis. The bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures prevalent in many drugs.

Recent studies have also highlighted the compound's utility in designing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the chloromethyl group or introducing additional functional groups at strategic positions on the phenyl ring, researchers can fine-tune the binding affinity and selectivity of their kinase inhibitors. The versatility of 1-(2-Bromo-5-(chloromethyl)phenyl)-3-chloropropan-2-one makes it an attractive candidate for such endeavors.

The pharmaceutical industry has increasingly recognized the importance of high-quality intermediates like 1-(2-Bromo-5-(chloromethyl)phenyl)-3-chloropropan-2-one in accelerating drug discovery pipelines. The ability to efficiently synthesize complex molecules starting from well-defined precursors significantly reduces development time and costs. This compound's stability under various reaction conditions further enhances its appeal as an industrial-scale intermediate. As synthetic methodologies continue to evolve, so too does the potential for novel applications derived from this versatile building block.

In conclusion, 1-(2-Bromo-5-(chloromethyl)phenyl)-3-chloropropan-2-one (CAS No. 1806543-32-7) represents a crucial component in modern chemical synthesis and pharmaceutical research. Its unique structural attributes enable diverse modifications and applications across multiple therapeutic areas. As scientific understanding progresses, it is anticipated that this compound will continue to play an instrumental role in shaping future drug development strategies.